6-(tert-Butyl)-1,1,3,3-tetramethylindan-5-ol

• CAS No.: 53718-27-7
• Molecular Formula: C17H26O
• Molecular Weight: 246.4 g/mol
• IUPAC Name: 6-tert-butyl-1,1,3,3-tetramethyl-2H-inden-5-ol
• InChI: InChI=1S/C17H26O/c1-15(2,3)13-8-11-12(9-14(13)18)17(6,7)10-16(11,4)5/h8-9,18H,10H2,1-7H3
• InChI Key: PMNVVCYFXVWMON-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C2=CC(=C(C=C21)C(C)(C)C)O)(C)C)C

Description

6-(tert-Butyl)-1,1,3,3-tetramethylindan-5-ol is a useful research compound. Its molecular formula is C17H26O and its molecular weight is 246.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

150 g (1 mol) of 4-tert.-butylphenol and 400 g of an acid-activated fuller's earth are introduced into an autoclave. 1650 g (29.5 mol) of isobutylene and 2600 g (9.7 mol) of molten dimeric 4-isopropenylphenol are then simultaneously pumped in over a period of about 4 to 5 hours at a temperature of around 180° C. The mixture is then left to react for 4 hours at around 180° C. The hot reaction mixture is then filtered off from the catalyst under suction, 4184 g of crude product being obtained in this way. Fractional distillation gives 1980 g (10.4 mol) of 5-hydroxy-1,1,3,3-tetramethyl indane and 564 g (2.3 mol) of 5-hydroxy-6-tert.-butyl-1,1,3,3-tetramethyl indane.